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Compound of Interest

Compound Name: p,p-Amino-DDT

Cat. No.: B15341804

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for research and informational purposes only.
p,p'-Amino-DDT is a chemical compound and should be handled with extreme care by trained
professionals in a controlled laboratory environment. This document is not a substitute for a
comprehensive Safety Data Sheet (SDS) and a thorough risk assessment should be conducted
before handling this substance.

Introduction

p,p'-Amino-DDT, also known as 2,2-bis(p-aminophenyl)-1,1,1-trichloroethane or 4,4'-(2,2,2-
trichloroethylidene)bis[benzenamine], is a derivative of the organochlorine insecticide DDT
(dichlorodiphenyltrichloroethane). The substitution of chlorine atoms with amino groups on the
phenyl rings significantly alters its chemical properties and potential biological activity. These
application notes provide essential guidelines for the safe handling and storage of this
compound in a research setting.

Quantitative Data Summary

While extensive experimental data for p,p'-Amino-DDT is not as widely available as for its
parent compound, p,p'-DDT, the following table summarizes its known and computed
properties. For comparative purposes, data for p,p'-DDT is also included.
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Property p,p’-Amino-DDT p,p'-DDT
2,2-bis(p-aminophenyl)-1,1,1-
) P phenyl) 1,1,1-Trichloro-2,2-bis(4-
trichloroethane, 4,4'-(2,2,2-
] ) ) chlorophenyl)ethane,
Synonyms trichloroethylidene)bis[benzen ) ) )
] Dichlorodiphenyltrichloroethan
amine], DADT, p,p'-NH2-
e
DDT[1]
Molecular Formula C14H13CI3N2[1] C14HoCls
Molecular Weight 315.63 g/mol [1] 354.49 g/mol
Data not available; likely a Colorless crystals or a white to
Appearance , .
solid at room temperature. off-white powder.
Melting Point Data not available 108.5 - 109 °C[2]
N ) ) Decomposes at 185-187 °C at
Boiling Point Data not available
0.05 mmHg[2]
Data not available; expected to  Practically insoluble in water;
Solubility have some solubility in organic  soluble in many organic
solvents. solvents.[2]
CAS Number 4485-25-0[1] 50-29-3

Experimental Protocols

3.1. General Handling Precautions

Due to its structural similarity to p,p'-DDT, which is a known toxicant and suspected carcinogen,

p,p'-Amino-DDT should be handled with appropriate safety measures.

e Engineering Controls: All manipulations of p,p'-Amino-DDT, including weighing and solution

preparation, should be performed in a certified chemical fume hood to minimize inhalation

exposure.[3]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory.
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o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

o Body Protection: A lab coat, long pants, and closed-toe shoes are required.

» Hygiene Practices: Avoid all personal contact. Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling.[3]

3.2. Storage Protocol

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Container: Store in a tightly sealed, clearly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area. Protect from light and moisture.

Incompatibilities: Store away from strong oxidizing agents.

Security: The storage area should be secure and accessible only to authorized personnel.
3.3. Spill and Waste Disposal Protocol

e Spill Response:

[e]

Evacuate the area and ensure adequate ventilation.

o

Wear appropriate PPE as described in section 3.1.

[¢]

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

[¢]

For larger spills, follow institutional emergency procedures.

o Waste Disposal: Dispose of p,p’-Amino-DDT and any contaminated materials as hazardous
chemical waste in accordance with all local, state, and federal regulations.[3] Do not dispose
of down the drain or in regular trash.

Visualizations

Logical Workflow for Handling p,p'-Amino-DDT
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Caption: Workflow for the safe handling of p,p'-Amino-DDT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

